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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzoic acid

Cat. No.: B1331172 Get Quote

An In-depth Technical Guide on 4-(2-Hydroxyethyl)benzoic acid

This guide provides a detailed overview of the chemical structure and molecular properties of

4-(2-Hydroxyethyl)benzoic acid, a benzoic acid derivative. It is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

Chemical Properties and Structure
4-(2-Hydroxyethyl)benzoic acid is a natural product that serves as a versatile intermediate in

the synthesis of various compounds, including active pharmaceutical ingredients (APIs).[1][2]

Its utility in laboratory settings is well-established, where it is used as a reagent in a variety of

organic chemistry experiments.[1] The presence of a hydroxyl group enhances its reactivity,

making it suitable for chemical modifications such as esterification, which can lead to the

development of novel molecules.[1]

Quantitative Data Summary
The key quantitative properties of 4-(2-Hydroxyethyl)benzoic acid are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C₉H₁₀O₃ [1][2][3][4][5]

Molecular Weight 166.18 g/mol [1][5]

Monoisotopic Mass 166.062994177 Da [3]

CAS Number 46112-46-3 [1][3]

Melting Point 122-129 ºC [1]

Appearance White powder [1]

Purity ≥ 99% (HPLC) [1]

Structural Representation
The molecular structure of 4-(2-Hydroxyethyl)benzoic acid consists of a benzene ring

substituted with a carboxylic acid group and a 2-hydroxyethyl group at the para (4) position.

Chemical structure of 4-(2-Hydroxyethyl)benzoic acid.

Experimental Protocols
While detailed experimental protocols for the synthesis of 4-(2-Hydroxyethyl)benzoic acid are

extensive and can vary, a general conceptual workflow for its preparation or use in further

synthesis is outlined below. This typically involves the modification of a precursor molecule,

followed by purification and analysis of the final product.

Synthesis Stage Purification Stage Analysis Stage

Starting Material
(e.g., 4-carboxystyrene oxide)

Chemical Reaction
(e.g., Reduction)

Reagents Crude Product
Purification

(e.g., Recrystallization,
Chromatography)

Purified
4-(2-Hydroxyethyl)benzoic acid

Structural & Purity Analysis
(e.g., NMR, HPLC, MS) Characterized Product

Click to download full resolution via product page

Conceptual workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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